Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate
Overview
Description
“Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate” is a chemical compound with the molecular formula C8H6BrN3O2 . It has a molecular weight of 256.06 . This compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, imidazo[1,2-a]pyrazines in general are known to be versatile scaffolds in organic synthesis . They have been used in the development of various biologically active compounds . The synthesis of new imidazo[1,2-a]pyrazines often involves the use of hydrazone functionality and suitably substituted 1,2,4-triazole moieties .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6BrN3O2/c1-14-8(13)6-7-10-2-3-12(7)4-5(9)11-6/h2-4H,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid compound . It is typically stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis and Structural Analysis : The synthesis of imidazo[1,2-a]pyrazine derivatives, including compounds structurally related to Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate, has been extensively studied. These compounds are often synthesized via condensation reactions involving various reagents and have their structures elucidated using spectral and analytical data (Jyothi & Madhavi, 2019), (Darapaneni Chandra Mohan, Sadu Nageswara Rao, & S. Adimurthy, 2013).
Development of Industrial Processes : The development of efficient industrial processes for the synthesis of imidazo[1,2-a]pyrazine derivatives highlights the importance of these compounds in various applications. A scale-up process for a multicomponent reaction leading to various 3-aminoimidazo[1,2-a]pyrazines demonstrates the practical utility of these compounds in industrial settings (Baenziger, Durantie, & Mathes, 2017).
Biological Activities
Pharmacological Activities : Imidazo[1,2-a]pyrazine derivatives, similar in structure to this compound, have been investigated for various pharmacological activities. These include uterine-relaxing, antibronchospastic activities, and potential antiinflammatory effects (Sablayrolles et al., 1984), (Abignente et al., 1992).
Antimicrobial and Anticancer Activities : Some derivatives have shown promising antimicrobial and anticancer activities. This suggests potential applications in developing new therapeutic agents (Abdel‐Aziz et al., 2009).
Bronchodilatory Effects : Research on derivatives of imidazo[1,2-a]pyrazine, similar to this compound, has shown that these compounds can act as bronchodilators, offering potential benefits in asthma therapy (Bonnet et al., 1998).
Safety and Hazards
Properties
IUPAC Name |
methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3O2/c1-14-8(13)6-7-10-2-3-12(7)4-5(9)11-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDEIINGCHGEFBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=CN2C1=NC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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